Cas no 1858241-88-9 (5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine
• CAS No: 1858241-88-9
• MF: C₁₀H₆BrF₃N₂
• MW: 291.067251682281
• MDL: MFCD28347987
• CID: 4624301
• Update Time: 2025-06-15

5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine

• MDL： MFCD28347987
• Inchi： 1S/C10H6BrF3N2/c11-7-5-8(10(12,13)14)9(15-6-7)16-3-1-2-4-16/h1-6H
• InChI Key： SILZBVQCAZDYBW-UHFFFAOYSA-N
• SMILES： C1(N2C=CC=C2)=NC=C(Br)C=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine

Introduction to 5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine (CAS No. 1858241-88-9)

5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1858241-88-9, represents a class of molecules that are highly valued for their structural complexity and potential biological activity. The presence of both bromine and trifluoromethyl substituents, in conjunction with the pyrrole and pyridine moieties, endows this molecule with unique electronic and steric properties that make it a compelling candidate for further investigation.

The structural framework of 5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine consists of a pyridine ring substituted at the 3-position with a trifluoromethyl group and at the 2-position with a 1H-pyrrol-1-yl moiety. The bromine atom at the 5-position introduces a handle for further functionalization, allowing for the synthesis of derivatives with tailored properties. This combination of functional groups makes the compound an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine-based compounds, particularly those incorporating fluorinated aromatic rings. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. These attributes have made fluorinated compounds increasingly prevalent in drug discovery pipelines.

One of the most compelling aspects of 5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine is its versatility as a building block for more complex molecules. Researchers have leveraged this compound to synthesize a variety of derivatives that exhibit diverse biological activities. For instance, studies have shown that certain analogs derived from this scaffold exhibit promising activity against various therapeutic targets, including kinases and other enzymes implicated in cancer and inflammatory diseases.

The pyrrole moiety in 5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine also contributes to its pharmacological interest. Pyrroles are known to be important components in many biologically active natural products and synthetic drugs. Their ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions makes them valuable motifs in medicinal chemistry. The incorporation of a pyrrole ring into a pyridine backbone can lead to compounds with enhanced binding affinity and selectivity.

Recent advances in computational chemistry have further facilitated the exploration of 5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine and its derivatives. Molecular modeling techniques have been employed to predict the binding modes of these compounds to target proteins, providing valuable insights into their mechanism of action. These computational studies have guided experimental efforts, leading to the identification of potent and selective inhibitors.

The synthesis of 5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include bromination reactions, cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, and functional group transformations. The successful synthesis of this compound underscores the importance of well-designed synthetic strategies in accessing structurally diverse libraries for drug discovery.

One notable application of 5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine has been in the development of small-molecule probes for biochemical studies. These probes are used to investigate the function of target proteins by monitoring their interaction with fluorescent or bioluminescent labels. The unique structural features of this compound make it an ideal candidate for such applications, providing researchers with a tool to dissect complex biological pathways.

The future prospects for 5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine are promising, given its potential as a pharmacophore in drug discovery. Ongoing research aims to expand its utility by exploring new synthetic routes and investigating its biological activity across a broader range of targets. As our understanding of molecular recognition continues to evolve, compounds like 5-Bromo-2-(1H-pyrrol-1-yl)-3-(trifluoromethyl)pyridine are likely to play an increasingly important role in the development of next-generation therapeutics.